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Compound of Interest

Compound Name: 1,2-Cyclooctanediol

Cat. No.: B1606509 Get Quote

Essential Safety and Handling Guide for 1,2-
Cyclooctanediol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,2-Cyclooctanediol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Classification
1,2-Cyclooctanediol is a combustible solid that poses several health risks. Understanding

these hazards is the first step toward safe handling. The substance is classified with the signal

word "Danger" and is associated with the following hazards[1]:

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

GHS Hazard Pictograms:
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Pictogram Hazard Class

alt text Corrosion

alt text Irritant

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,2-Cyclooctanediol
to prevent exposure[2][3]:

Protection Type Recommended Equipment Specifications

Eye/Face Protection Safety Goggles or Eyeshields

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Protection
N95 Dust Mask (US) or

equivalent

Recommended for all

handling.

Full-face Respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]

Safe Handling and Operational Plan
Adherence to proper handling procedures is critical to minimize the risk of exposure and

accidents.
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Workflow for Handling 1,2-Cyclooctanediol:

Caption: Workflow for safe handling of 1,2-Cyclooctanediol.

Procedural Steps:

Engineering Controls: Always handle 1,2-Cyclooctanediol in a well-ventilated area. A

chemical fume hood is recommended to control exposure.[2] Facilities must be equipped

with an eyewash station and a safety shower.[2]

Preventing Contamination: Avoid generating dust.[2] Keep the container tightly closed when

not in use.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not

eat, drink, or smoke in the laboratory.

Clothing: Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid.[2]

Accidental Release and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[2] Avoid generating dust.

Decontamination: Clean the spill area thoroughly.

Disposal:
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Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to the U.S. EPA guidelines in 40 CFR Parts 261.3.

[2]

Regulatory Compliance: Always consult federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Containers: Dispose of 1,2-Cyclooctanediol and any contaminated materials in a suitable,

closed container.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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